Cas no 1804435-96-8 (2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride)

• Product Name: 2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride
• CAS No: 1804435-96-8
• MF: C₈H₅ClF₃NO₄
• MW: 271.577811956406
• CID: 4828936
• Update Time: 2025-05-21

2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO4/c1-16-7-3(5(9)14)2-4(6(15)13-7)17-8(10,11)12/h2H,1H3,(H,13,15)
• InChI Key： DOVBFUYNYXALPR-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(NC=1OC)=O)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 2
• Topological Polar Surface Area: 64.599

Additional information on 2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride

Comprehensive Guide to 2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1804435-96-8): Properties, Applications, and Market Insights

2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1804435-96-8) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carbonyl chlorides, known for their reactivity and versatility in organic synthesis. Its unique structure, featuring hydroxy, methoxy, and trifluoromethoxy substituents, makes it a valuable intermediate for designing novel bioactive molecules.

The growing interest in fluorinated pyridine derivatives like this compound stems from their enhanced metabolic stability and lipophilicity, which are critical in drug discovery. Researchers are increasingly focusing on trifluoromethoxy-containing compounds due to their ability to improve pharmacokinetic properties. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a hot topic for optimizing drug candidates.

From a synthetic chemistry perspective, 2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride serves as a key building block for creating more complex molecular architectures. Its carbonyl chloride functionality allows for efficient amide bond formation, making it particularly useful in peptide coupling reactions and the synthesis of pyridine-based pharmacophores. The compound's reactivity profile has attracted attention from pharmaceutical companies developing next-generation therapeutics.

In material science applications, this pyridine carbonyl chloride demonstrates potential for creating advanced polymers with specific electronic properties. The trifluoromethoxy group contributes to unique intermolecular interactions that can influence material characteristics. Recent studies have explored its use in developing high-performance coatings and specialty chemicals with enhanced durability.

The market for functionalized pyridine derivatives like 2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride is expanding, driven by increasing R&D investments in life sciences. Industry reports indicate growing demand for multifunctional heterocyclic compounds in both academic and industrial settings. Manufacturers are responding by developing more efficient synthesis routes to meet the needs of researchers working on targeted drug delivery systems and precision agrochemicals.

Quality control aspects of 2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride production are crucial, with analytical techniques like HPLC and NMR spectroscopy being essential for purity verification. The compound typically appears as a crystalline solid with specific solubility characteristics that influence its handling and storage requirements. Proper characterization ensures reliable performance in downstream applications.

Environmental considerations for fluorinated organic compounds have led to increased scrutiny of their synthesis and disposal. The chemical industry is actively developing greener synthetic methodologies for compounds like 2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride, focusing on reduced waste generation and energy efficiency. These efforts align with global sustainability initiatives in chemical manufacturing.

Future research directions for 2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride may explore its potential in bioconjugation chemistry and prodrug development. The compound's structural features make it particularly interesting for creating targeted therapeutic agents with improved tissue specificity. As computational chemistry tools advance, virtual screening of similar pyridine-based scaffolds could accelerate discovery processes.

For researchers sourcing 2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride, it's important to verify supplier credentials and request comprehensive analytical data. The compound's specialized nature means that custom synthesis services often provide the most reliable access to high-quality material. Proper documentation including COA (Certificate of Analysis) should accompany all purchases to ensure research reproducibility.

The intellectual property landscape surrounding pyridine carbonyl chlorides continues to evolve, with numerous patents covering their synthesis and applications. Companies working with 2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride should conduct thorough freedom-to-operate analyses before commercial development. Recent patent filings indicate growing interest in this chemical space, particularly for antiviral and anti-inflammatory applications.

In conclusion, 2-Hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1804435-96-8) represents an important chemical building block with diverse applications in modern chemistry. Its combination of fluorine substitution and reactive carbonyl functionality offers unique opportunities for molecular design. As research into heterocyclic compounds advances, this specialized pyridine derivative is likely to play an increasingly significant role in developing innovative solutions across multiple scientific disciplines.